Cas no 2229533-93-9 (tert-butyl N-(3-hydroxy-4-sulfanylphenyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-4-sulfanylphenyl)carbamate
• CAS No: 2229533-93-9
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 6406736
• PubChem ID: 165708640
• Update Time: 2025-10-30

tert-butyl N-(3-hydroxy-4-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-4-sulfanylphenyl)carbamate
• EN300-1904066
• 2229533-93-9

• Inchi： 1S/C11H15NO3S/c1-11(2,3)15-10(14)12-7-4-5-9(16)8(13)6-7/h4-6,13,16H,1-3H3,(H,12,14)
• InChI Key： SRMQFIAOWMMECV-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.07726451g/mol
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-(3-hydroxy-4-sulfanylphenyl)carbamate

Comprehensive Overview of tert-butyl N-(3-hydroxy-4-sulfanylphenyl)carbamate (CAS No. 2229533-93-9)

tert-butyl N-(3-hydroxy-4-sulfanylphenyl)carbamate, with the CAS number 2229533-93-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, features a unique molecular structure combining a tert-butyl group, a carbamate linkage, and a hydroxy-sulfanylphenyl moiety. Its structural complexity makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The tert-butyl N-(3-hydroxy-4-sulfanylphenyl)carbamate is particularly notable for its potential applications in medicinal chemistry. Researchers are increasingly exploring its role in the design of enzyme inhibitors and receptor modulators, given its ability to interact with biological targets. The presence of both hydroxy and sulfanyl groups in its structure allows for versatile chemical reactivity, enabling modifications that can enhance drug efficacy and specificity.

In recent years, the demand for high-purity chemical intermediates like tert-butyl N-(3-hydroxy-4-sulfanylphenyl)carbamate has surged, driven by advancements in precision medicine and targeted therapy. This compound's relevance is further highlighted by its frequent appearance in patents and scientific publications, where it is often cited as a key building block for novel therapeutic agents. Its CAS number 2229533-93-9 serves as a critical identifier for researchers and suppliers alike.

From a synthetic chemistry perspective, the preparation of tert-butyl N-(3-hydroxy-4-sulfanylphenyl)carbamate involves multi-step organic reactions, often requiring stringent conditions to achieve high yields and purity. The tert-butyl group, in particular, is known for its steric bulk, which can influence the compound's stability and reactivity. This makes it a fascinating subject for studies on molecular design and structure-activity relationships.

The compound's hydroxy-sulfanylphenyl component also opens doors to applications in material science. For instance, its ability to form stable bonds with metals and other organic molecules makes it a candidate for developing functional materials, such as sensors or catalysts. This dual utility in both pharmaceuticals and materials science underscores its interdisciplinary importance.

As the scientific community continues to explore the potential of tert-butyl N-(3-hydroxy-4-sulfanylphenyl)carbamate, questions about its scalable synthesis, environmental impact, and regulatory compliance remain top of mind. These topics are frequently searched in academic and industrial databases, reflecting the compound's growing prominence. Addressing these concerns will be crucial for its broader adoption in commercial and research settings.

In summary, tert-butyl N-(3-hydroxy-4-sulfanylphenyl)carbamate (CAS No. 2229533-93-9) represents a compelling example of how advanced organic chemistry can drive innovation across multiple fields. Its unique structure and versatile applications make it a subject of ongoing research, with potential breakthroughs on the horizon. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.